Cas no 496863-62-8 (Pyrimidine, 2-(methylsulfonyl)-4-(4-phenyl-1H-pyrazol-3-yl)-)

Pyrimidine, 2-(methylsulfonyl)-4-(4-phenyl-1H-pyrazol-3-yl)- structure
496863-62-8 structure
Product Name:Pyrimidine, 2-(methylsulfonyl)-4-(4-phenyl-1H-pyrazol-3-yl)-
CAS No:496863-62-8
MF:C14H12N4O2S
MW:300.335680961609
CID:1527261
Update Time:2024-08-24

Pyrimidine, 2-(methylsulfonyl)-4-(4-phenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-(methylsulfonyl)-4-(4-phenyl-1H-pyrazol-3-yl)-
    • Inchi: 1S/C14H12N4O2S/c1-21(19,20)14-15-8-7-12(17-14)13-11(9-16-18-13)10-5-3-2-4-6-10/h2-9H,1H3,(H,16,18)
    • InChI Key: RUFDPTMEBUBSPY-UHFFFAOYSA-N
    • SMILES: C1(S(C)(=O)=O)=NC=CC(C2C(C3=CC=CC=C3)=CNN=2)=N1

Computed Properties

  • Exact Mass: 300.06826

Experimental Properties

  • Density: 1.366±0.06 g/cm3(Predicted)
  • Boiling Point: 575.4±52.0 °C(Predicted)
  • PSA: 88.6
  • pka: 10.05±0.50(Predicted)
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